![molecular formula C24H38O11 B1244253 (4R)-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one](/img/structure/B1244253.png)
(4R)-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one
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Overview
Description
(4R)-3,5,5-Trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one is an O-acyl carbohydrate.
Scientific Research Applications
Solubility Studies
A study on the solubility of various saccharides, including similar compounds to the one , in ethanol-water solutions revealed that solubilities change with temperature and ethanol mass fraction. This knowledge is crucial in understanding the solubility behavior of similar complex organic compounds in different solvents, which is vital for pharmaceutical and chemical research applications (Gong, Wang, Zhang, & Qu, 2012).
Cytotoxicity and Anti-tumor Activity
Research on shikimate analogues, structurally related to the compound , investigated their anti-tumor activities. These studies are significant for developing new anti-cancer agents. The findings suggest that specific structural features, such as the alpha,beta-unsaturated ketone linkage, are crucial for the anti-tumor effects of these compounds (Aghil et al., 1992).
Computational and Spectroscopic Analysis
A study involving a compound similar to the one , quercetin 3-D-galactoside (Q3G), was subjected to computational and spectroscopic analysis. This research provides insights into the structural and electronic properties of complex organic molecules, which are essential in pharmaceutical and materials science (Aydın & Özpozan, 2020).
Diabetes Management
In a study focusing on a compound extracted from Syzygium densiflorum, similar in structure to the compound , the potential for managing diabetes was explored. This research highlights the importance of such compounds in the treatment of chronic diseases like diabetes (Muthusamy & Krishnasamy, 2016).
Properties
Molecular Formula |
C24H38O11 |
---|---|
Molecular Weight |
502.6 g/mol |
IUPAC Name |
(4R)-3,5,5-trimethyl-4-[(E,3R)-3-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-[[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxymethyl]oxan-2-yl]oxybut-1-enyl]cyclohex-2-en-1-one |
InChI |
InChI=1S/C24H38O11/c1-11-7-13(25)8-24(3,4)14(11)6-5-12(2)34-23-21(31)19(29)18(28)16(35-23)10-33-22-20(30)17(27)15(26)9-32-22/h5-7,12,14-23,26-31H,8-10H2,1-4H3/b6-5+/t12-,14+,15-,16-,17+,18-,19+,20-,21-,22+,23-/m1/s1 |
InChI Key |
FFYPJOJFUJFYAT-AWZIMYOFSA-N |
Isomeric SMILES |
CC1=CC(=O)CC([C@H]1/C=C/[C@@H](C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)CO[C@H]3[C@@H]([C@H]([C@@H](CO3)O)O)O)O)O)O)(C)C |
Canonical SMILES |
CC1=CC(=O)CC(C1C=CC(C)OC2C(C(C(C(O2)COC3C(C(C(CO3)O)O)O)O)O)O)(C)C |
synonyms |
(6R,9R)-3-oxo-alpha-ionyl-9-O-beta-xylopyranosyl-(1''-6')-beta-glucopyranoside eriojaposide A |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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